![molecular formula C19H22N6O3S B6469209 2-(2-ethoxybenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole CAS No. 2640979-23-1](/img/structure/B6469209.png)
2-(2-ethoxybenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole
Description
2-(2-Ethoxybenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole (hereafter referred to by its structural name) is a heterocyclic compound featuring a fused octahydropyrrolo[3,4-c]pyrrole core, substituted with a [1,2,4]triazolo[4,3-b]pyridazine moiety at position 5 and a 2-ethoxybenzenesulfonyl group at position 2. Its structural complexity arises from the combination of sulfonyl, triazolo-pyridazine, and fused pyrrolidine rings, which influence its physicochemical properties (e.g., solubility, bioavailability) and target binding affinity.
Properties
IUPAC Name |
6-[5-(2-ethoxyphenyl)sulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O3S/c1-2-28-16-5-3-4-6-17(16)29(26,27)24-11-14-9-23(10-15(14)12-24)19-8-7-18-21-20-13-25(18)22-19/h3-8,13-15H,2,9-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOYPQNJXRLJPRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1S(=O)(=O)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations :
- Substituent Effects : The 2-ethoxybenzenesulfonyl group in the target compound enhances lipophilicity compared to BI99003’s 3-chlorobenzenesulfonyl group, which may improve membrane permeability but reduce aqueous solubility .
- Molecular Weight : The target compound (421.5 g/mol) falls within the acceptable range for drug-like molecules, whereas BI99429 (418.5 g/mol) and BI99808 (428.5 g/mol) exhibit marginally lower weights, possibly influencing metabolic stability.
Pharmacological Implications
- Kinase Inhibition: The [1,2,4]triazolo[4,3-b]pyridazine moiety is a known pharmacophore in kinase inhibitors (e.g., JAK2/3 inhibitors), analogous to LY231514 derivatives in .
- CNS Activity : The octahydropyrrolo[3,4-c]pyrrole core resembles scaffolds in sigma-1 receptor modulators, as seen in BI99679 (truncated in ) .
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